Cas no 898781-06-1 (4'-Bromo-3-(4-thiomethylphenyl)propiophenone)

4'-Bromo-3-(4-thiomethylphenyl)propiophenone structure
898781-06-1 structure
Product Name:4'-Bromo-3-(4-thiomethylphenyl)propiophenone
CAS No:898781-06-1
MF:C16H15BrOS
MW:335.258702516556
CID:1945486
PubChem ID:24725980
Update Time:2025-04-21

4'-Bromo-3-(4-thiomethylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

    • 1-(4-bromophenyl)-3-(4-methylsulfanylphenyl)propan-1-one
    • 4'-bromo-3-(4-thiomethylphenyl)propiophenone
    • MFCD03843262
    • AKOS016021307
    • 898781-06-1
    • 1-(4-Bromophenyl)-3-[4-(methylsulfanyl)phenyl]propan-1-one
    • DTXSID10644373
    • 4'-Bromo-3-(4-thiomethylphenyl)propiophenone
    • MDL: MFCD03843262
    • Inchi: 1S/C16H15BrOS/c1-19-15-9-2-12(3-10-15)4-11-16(18)13-5-7-14(17)8-6-13/h2-3,5-10H,4,11H2,1H3
    • InChI Key: XJJWACAKGRLUDI-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C(CCC1C=CC(=CC=1)SC)=O

Computed Properties

  • Exact Mass: 334.00300
  • Monoisotopic Mass: 334.00270Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 42.4Ų

Experimental Properties

  • PSA: 42.37000
  • LogP: 4.98650

4'-Bromo-3-(4-thiomethylphenyl)propiophenone Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

4'-Bromo-3-(4-thiomethylphenyl)propiophenone Pricemore >>

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